Cas no 81163-11-3 (4-Epianhydrochlortetracycline)

• Product name: 4-Epianhydrochlortetracycline
• CAS No: 81163-11-3
• MF: C₂₂H₂₁ClN₂O₇
• MW: 460.864345312119
• CID: 2844744

4-Epianhydrochlortetracycline Chemical and Physical Properties

Names and Identifiers

• 4-Epianhydrochlortetracycline
• 4-Epi-anhydrochlortetracycline
• 35ALT456Y9
• Epianhydrochlortetracycline
• Chlortetracycline hydrochloride impurity K [EP]
• Chlortetracycline hydrochloride specified impurity K [EP]

• Inchi： 1S/C22H21ClN2O7/c1-7-8-6-9-16(25(2)3)18(28)15(21(24)31)20(30)22(9,32)19(29)13(8)17(27)14-11(26)5-4-10(23)12(7)14/h4-5,9,16,26-27,30,32H,6H2,1-3H3,(H2,24,31)/t9-,16+,22-/m0/s1
• InChI Key： WLYIHXRYRNHXOE-VIBFLENHSA-N
• SMILES： ClC1=CC=C(C2C1=C(C)C1=C(C=2O)C([C@@]2(C(=C(C(N)=O)C([C@@H]([C@@H]2C1)N(C)C)=O)O)O)=O)O

Computed Properties

• Exact Mass: 460.1037287 g/mol
• Monoisotopic Mass: 460.1037287 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• XLogP3: 3
• Molecular Weight: 460.9